Cas no 2640874-22-0 (2-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methoxy)benzonitrile)
2-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methoxy)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-[(2,4,5,6-Tetrahydro-2-methyl-3-cyclopentapyrazolyl)methoxy]benzonitrile
- 2-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methoxy)benzonitrile
- 2640874-22-0
- AKOS040711016
- F6619-8992
-
- Inchi: 1S/C15H15N3O/c1-18-14(12-6-4-7-13(12)17-18)10-19-15-8-3-2-5-11(15)9-16/h2-3,5,8H,4,6-7,10H2,1H3
- InChI Key: IXJWXCFFLZUIFB-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1C#N)CC1=C2C(CCC2)=NN1C
Computed Properties
- Exact Mass: 253.121512110g/mol
- Monoisotopic Mass: 253.121512110g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 364
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 50.8Ų
Experimental Properties
- Density: 1.22±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 453.9±40.0 °C(Predicted)
- pka: 2.82±0.20(Predicted)
2-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methoxy)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6619-8992-2μmol |
2-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methoxy)benzonitrile |
2640874-22-0 | 2μmol |
$85.5 | 2023-09-07 | ||
| Life Chemicals | F6619-8992-5μmol |
2-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methoxy)benzonitrile |
2640874-22-0 | 5μmol |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6619-8992-10μmol |
2-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methoxy)benzonitrile |
2640874-22-0 | 10μmol |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6619-8992-20μmol |
2-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methoxy)benzonitrile |
2640874-22-0 | 20μmol |
$118.5 | 2023-09-07 | ||
| Life Chemicals | F6619-8992-1mg |
2-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methoxy)benzonitrile |
2640874-22-0 | 1mg |
$81.0 | 2023-09-07 | ||
| Life Chemicals | F6619-8992-2mg |
2-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methoxy)benzonitrile |
2640874-22-0 | 2mg |
$88.5 | 2023-09-07 | ||
| Life Chemicals | F6619-8992-3mg |
2-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methoxy)benzonitrile |
2640874-22-0 | 3mg |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6619-8992-4mg |
2-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methoxy)benzonitrile |
2640874-22-0 | 4mg |
$99.0 | 2023-09-07 | ||
| Life Chemicals | F6619-8992-5mg |
2-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methoxy)benzonitrile |
2640874-22-0 | 5mg |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6619-8992-10mg |
2-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methoxy)benzonitrile |
2640874-22-0 | 10mg |
$118.5 | 2023-09-07 |
2-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methoxy)benzonitrile Related Literature
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
Additional information on 2-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methoxy)benzonitrile
Comprehensive Overview of 2-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methoxy)benzonitrile (CAS No. 2640874-22-0)
2-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methoxy)benzonitrile is a specialized organic compound with a unique molecular structure that combines a cyclopenta[c]pyrazole core with a benzonitrile moiety. This compound, identified by its CAS No. 2640874-22-0, has garnered significant interest in pharmaceutical and agrochemical research due to its potential biological activities. The presence of both pyrazole and benzonitrile functional groups makes it a versatile intermediate for synthesizing novel therapeutic agents.
In recent years, the demand for heterocyclic compounds like 2-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methoxy)benzonitrile has surged, driven by their applications in drug discovery and material science. Researchers are particularly intrigued by its potential as a kinase inhibitor or anti-inflammatory agent, topics frequently searched in academic and industrial databases. The compound's molecular weight and solubility properties are also critical factors for formulation scientists, making it a subject of ongoing optimization studies.
The synthesis of 2-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methoxy)benzonitrile typically involves multi-step organic reactions, including cyclization and etherification processes. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the rising interest in green chemistry, efforts are underway to develop more sustainable synthetic routes for this compound, aligning with global trends in environmentally friendly manufacturing.
From a commercial perspective, CAS No. 2640874-22-0 is available through select chemical suppliers, often in milligram to gram quantities for research purposes. Its storage conditions and handling precautions are meticulously documented to ensure safety and stability. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in the development of next-generation bioactive molecules.
In conclusion, 2-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methoxy)benzonitrile represents a promising candidate for interdisciplinary research. Its unique chemical profile and potential therapeutic relevance make it a valuable asset in modern medicinal chemistry and drug design. Future studies will likely focus on elucidating its mechanism of action and optimizing its pharmacokinetic properties for clinical applications.
2640874-22-0 (2-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methoxy)benzonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)